Inosine 5’ Triphosphate Trisodium Salt
Inosine 5’ Triphosphate Trisodium Salt
Brand Name:
Vulcanchem
CAS No.:
35908-31-7
VCID:
VC0120335
InChI:
InChI=1S/C10H15N4O14P3.3Na/c15-6-4(1-25-30(21,22)28-31(23,24)27-29(18,19)20)26-10(7(6)16)14-3-13-5-8(14)11-2-12-9(5)17;;;/h2-4,6-7,10,15-16H,1H2,(H,21,22)(H,23,24)(H,11,12,17)(H2,18,19,20);;;/q;3*+1/p-3/t4-,6-,7-,10-;;;/m1.../s1
SMILES:
C1=NC2=C(C(=O)N1)N=CN2C3C(C(C(O3)COP(=O)([O-])OP(=O)([O-])OP(=O)(O)[O-])O)O.[Na+].[Na+].[Na+]
Molecular Formula:
C₁₀H₁₅N₄Na₃O₁₄P₃
Molecular Weight:
577.14
Inosine 5’ Triphosphate Trisodium Salt
CAS No.: 35908-31-7
Reference Standards
VCID: VC0120335
Molecular Formula: C₁₀H₁₅N₄Na₃O₁₄P₃
Molecular Weight: 577.14
| CAS No. | 35908-31-7 |
|---|---|
| Product Name | Inosine 5’ Triphosphate Trisodium Salt |
| Molecular Formula | C₁₀H₁₅N₄Na₃O₁₄P₃ |
| Molecular Weight | 577.14 |
| IUPAC Name | trisodium;[[[(2R,3S,4R,5R)-3,4-dihydroxy-5-(6-oxo-1H-purin-9-yl)oxolan-2-yl]methoxy-oxidophosphoryl]oxy-oxidophosphoryl] hydrogen phosphate |
| Standard InChI | InChI=1S/C10H15N4O14P3.3Na/c15-6-4(1-25-30(21,22)28-31(23,24)27-29(18,19)20)26-10(7(6)16)14-3-13-5-8(14)11-2-12-9(5)17;;;/h2-4,6-7,10,15-16H,1H2,(H,21,22)(H,23,24)(H,11,12,17)(H2,18,19,20);;;/q;3*+1/p-3/t4-,6-,7-,10-;;;/m1.../s1 |
| SMILES | C1=NC2=C(C(=O)N1)N=CN2C3C(C(C(O3)COP(=O)([O-])OP(=O)([O-])OP(=O)(O)[O-])O)O.[Na+].[Na+].[Na+] |
| Synonyms | Inosine 5’-(Tetrahydrogen Triphosphate) Trisodium Salt; NSC 20266; Trisodium Inosine-5’-triphosphate; |
| PubChem Compound | 135742691 |
| Last Modified | Nov 11 2021 |
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